2-((2-Amino-5-methylpyrimidin-4-yl)oxy)-2-methylpropan-1-ol
Overview
Description
IACS-4759 is a novel potent and selective MTH1 inhibitor with excellent cell permeability and good metabolic stability in microsomes.
Scientific Research Applications
Biofuel Production
- Biofuel Development: 2-methylpropan-1-ol, a related compound, is explored for biofuel production, with studies focusing on the conversion from glucose in recombinant organisms under anaerobic conditions for economic viability (Bastian et al., 2011).
Chemical Synthesis and Structure Analysis
- Synthesis and Structure: Research into bifunctional pyridine-aminopyrimidine/aminopyridine reagents includes the synthesis of related compounds, providing insights into molecular structure and hydrogen-bonding (Aakeröy et al., 2007).
- Chemical Derivatives: Studies on synthesizing novel pyrimidine derivatives, including those structurally similar to 2-((2-Amino-5-methylpyrimidin-4-yl)oxy)-2-methylpropan-1-ol, are conducted for various biological applications (Parveen et al., 2017).
- Crystallography and Quantum Chemistry: The synthesis of 2-amino-6-methylpyrimidin-4-yl benzenesulfonate and related compounds is explored, with structural characterization using single-crystal analysis and quantum chemical studies (Ali et al., 2020).
Biological and Pharmacological Studies
- Antiviral Activity: Research into 2-substituted methylthio-5-(4-amino-2-methylpyrimidin-5-yl)-1,3,4-oxadiazole derivatives reveals their potential antiviral properties against tobacco mosaic virus (Wu et al., 2015).
Plant Growth and Agriculture
- Agricultural Applications: Studies on derivatives of 2-amino-substituted 4-methylpyrimidin-4-ols, including those similar to the compound , show a pronounced stimulating action on plant growth, suggesting potential agricultural uses (Yengoyan et al., 2019).
properties
CAS RN |
1884209-99-7 |
|---|---|
Product Name |
2-((2-Amino-5-methylpyrimidin-4-yl)oxy)-2-methylpropan-1-ol |
Molecular Formula |
C9H15N3O2 |
Molecular Weight |
197.238 |
IUPAC Name |
2-((2-Amino-5-methylpyrimidin-4-yl)oxy)-2-methylpropan-1-ol |
InChI |
InChI=1S/C9H15N3O2/c1-6-4-11-8(10)12-7(6)14-9(2,3)5-13/h4,13H,5H2,1-3H3,(H2,10,11,12) |
InChI Key |
YGROSKPSYIAZLP-UHFFFAOYSA-N |
SMILES |
CC(C)(OC1=NC(N)=NC=C1C)CO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
IACS-4759; IACS 4759; IACS4759 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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